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Compound of Interest

Compound Name: SAR156497

Cat. No.: B15573366

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of
SAR156497, a potent Aurora kinase inhibitor. Accurate preparation of a stable stock solution is
a critical first step for reliable and reproducible results in in-vitro and in-vivo studies.

Compound Information

SAR156497 is a small molecule inhibitor of Aurora kinases A and B, which are key regulators
of cell division. Its chemical properties are summarized in the table below.

Property Value

Molecular Weight 468.50 g/mol

Chemical Formula C27H24N404
Recommended Solvent Dimethyl Sulfoxide (DMSO)

Store powder at -20°C. Store stock solutions in
Storage Conditions aliquots at -20°C or -80°C to minimize freeze-
thaw cycles.
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Experimental Protocol: Preparation of a 10 mM
SAR156497 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of SAR156497 in DMSO.

Materials:

SAR156497 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate Reagents: Allow the SAR156497 powder and DMSO to reach room temperature
before use.

Weighing: Carefully weigh out the desired amount of SAR156497 powder using a calibrated
analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, weigh 4.685 mg of SAR156497.

Calculation: The volume of DMSO required can be calculated using the following formula:

Volume (L) = Amount (g) / (Molecular Weight ( g/mol ) x Desired Concentration (mol/L))

For 4.685 mg of SAR156497 to make a 10 mM (0.01 M) solution: Volume (L) = 0.004685 g /
(468.50 g/mol * 0.01 mol/L) =0.001 L=1 mL

Dissolution:

o Transfer the weighed SAR156497 powder into a sterile microcentrifuge tube.
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o Add the calculated volume of DMSO to the tube.

o Tightly cap the tube and vortex thoroughly for 1-2 minutes to ensure the compound is
completely dissolved.

o Visually inspect the solution to ensure there are no visible particles. If the compound does
not fully dissolve, gentle warming (e.g., in a 37°C water bath) or sonication may be applied
to aid dissolution.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
cryovials.

o For short-term storage (up to a few weeks), store the aliquots at -20°C.
o For long-term storage, store the aliquots at -80°C.
Preparation of Working Solutions:

To prepare a working solution for your experiments, dilute the 10 mM stock solution in the
appropriate cell culture medium or buffer to the desired final concentration. It is crucial to
ensure that the final concentration of DMSO in the experimental medium is not toxic to the
cells, typically below 0.5%, and ideally below 0.1%.

Workflow for SAR156497 Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of a SAR156497 stock
solution.
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Caption: Workflow for preparing SAR156497 stock solution.

Signaling Pathway Context
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SAR156497 primarily targets Aurora kinases A and B, which are critical for mitotic progression.
The diagram below provides a simplified overview of the cell cycle regulation pathway and the
points of intervention by Aurora kinase inhibitors.

Mitosis )
Centrosome Maturation
[ & Spindle Assembly ]
EN

Chromosome Alignment
Metaphase .
& Segregation

Telophase

Click to download full resolution via product page
Caption: Inhibition of Aurora kinases by SAR156497.

¢ To cite this document: BenchChem. [Preparing a SAR156497 Stock Solution: An Application
Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15573366#how-to-prepare-sar156497-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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